1-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

• IUPAC Name: 1-(1H-1,2,4-triazol-5-yl)ethanol;hydrochloride
• InChI: InChI=1S/C4H7N3O.ClH/c1-3(8)4-5-2-6-7-4;/h2-3,8H,1H3,(H,5,6,7);1H
• InChI Key: SZLCHAKTKBLJGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)O.Cl
• Molecular Formula: C4H8ClN3O
• Molecular Weight: 149.58 g/mol

Description

1,2,4-Triazole derivatives have received substantial attention due to their wide range of biological properties. They have been extensively investigated for their therapeutic applications as drugs. Several drugs incorporating in the structure of 1,2,4-triazole ring have shown anticancer and anti-inflammatory activity. The 1,2,4-triazole ring is particularly known for its antifungal therapy.

Synthesis Analysis

The synthesis of some novel derivatives for 1,2-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-ethan-1-ol was reported using dl-malic acid under microwave (MW) irradiation. The reaction with several alkylating agents such as epichlorohydrin, 3-chloropropanol, (2-acetoxyethoxy) methyl bromide, propargyl bromide, and chloroacetamide was studied.

Molecular Structure Analysis

The structures of the realized products have been established on the basis of their 1H/13C NMR, IR, elemental analysis, and correlation experiments.

Chemical Reactions Analysis

Alkylation of 1,2-bis-(4-amino-5-mercapto-4H-1,2,4-triazol-3-yl)-ethan-1-ol with epichlorohydrin, 3-chloropropanol, (2-acetoxyethoxy)methyl bromide, propargyl bromide, and chloroacetamide in the presence of K2CO3/DMF produced the S-alkylation products.

Scientific Research Applications

Pharmaceutical Applications

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Antimicrobial Applications

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Anti-inflammatory Applications

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Anticancer Applications

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Antifungal Applications

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Material Science Applications

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Mechanism of Action

Target of Action

1-(4H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride is a derivative of the 1,2,4-triazole class of compounds . The primary targets of these compounds are often enzymes involved in critical cellular processes. For instance, some 1,2,4-triazole derivatives have been found to interact with the aromatase enzyme, a key player in the biosynthesis of estrogens .

Mode of Action

The compound interacts with its target through the formation of hydrogen bonds . This interaction can lead to the inhibition of the target enzyme’s activity, thereby disrupting the normal functioning of the cell .

Biochemical Pathways

The inhibition of the target enzyme can affect various biochemical pathways. For instance, if the target is the aromatase enzyme, the compound’s action could disrupt the biosynthesis of estrogens, leading to downstream effects on hormone-dependent processes .

Result of Action

The molecular and cellular effects of the compound’s action depend on its specific targets and the pathways they are involved in. For instance, if the compound targets the aromatase enzyme, its inhibition could lead to a decrease in estrogen production, which could have various effects depending on the context, such as potential anticancer activity against estrogen-dependent cancers .

Safety and Hazards

The safety of these compounds was evaluated on MRC-5 as a normal cell line and it was found that most of the synthesized compounds have proper selectivity against normal and cytotoxic cancerous cell lines.